Cas no 880088-85-7 (3,6-Dihexylthieno[3,2-b]thiophene)

• Product Name: 3,6-Dihexylthieno[3,2-b]thiophene
• CAS No: 880088-85-7
• MF: C₁₈H₂₈S₂
• MW: 308.544922828674
• CID: 2622696
• PubChem ID: 16103455
• Update Time: 2025-04-21

3,6-Dihexylthieno[3,2-b]thiophene Chemical and Physical Properties

Names and Identifiers

• Thieno[3,2-b]thiophene, 3,6-dihexyl-
• 3,6-dihexyl-thi-eno[3,2-b]thio-phene
• SCHEMBL1156507
• DTXSID20582893
• 3,6-Dihexylthieno[3,2-b]thiophene
• 880088-85-7
• CETNYQUTSDGGKV-UHFFFAOYSA-N

• Inchi： 1S/C18H28S2/c1-3-5-7-9-11-15-13-19-18-16(14-20-17(15)18)12-10-8-6-4-2/h13-14H,3-12H2,1-2H3
• InChI Key： CETNYQUTSDGGKV-UHFFFAOYSA-N
• SMILES： S1C=C(C2=C1C(=CS2)CCCCCC)CCCCCC

Computed Properties

• Exact Mass: 308.16324324Da
• Monoisotopic Mass: 308.16324324Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 10
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.6
• Topological Polar Surface Area: 56.5Ų